Cas no 1002331-99-8 (6-chloro-3-ethyl-1H-Indole)

6-chloro-3-ethyl-1H-Indole structure
6-chloro-3-ethyl-1H-Indole structure
Product Name:6-chloro-3-ethyl-1H-Indole
CAS No:1002331-99-8
MF:C10H10ClN
MW:179.646101474762
CID:1095880
PubChem ID:20369804
Update Time:2025-04-20

6-chloro-3-ethyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-3-ethyl-1H-Indole
    • MFCD12924349
    • SY315733
    • KGDCSMMIOCVXAL-UHFFFAOYSA-N
    • 1002331-99-8
    • 6-Chloro-3-ethylindole
    • SCHEMBL3195765
    • Inchi: 1S/C10H10ClN/c1-2-7-6-12-10-5-8(11)3-4-9(7)10/h3-6,12H,2H2,1H3
    • InChI Key: KGDCSMMIOCVXAL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC=C2CC

Computed Properties

  • Exact Mass: 179.050177g/mol
  • Monoisotopic Mass: 179.050177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 179.64g/mol
  • XLogP3: 3.9
  • Topological Polar Surface Area: 15.8Ų
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